![molecular formula C11H13NO4 B022380 N-[4-(Acetyloxy)-3-methoxyphenyl]-acetamide CAS No. 75813-77-3](/img/structure/B22380.png)
N-[4-(Acetyloxy)-3-methoxyphenyl]-acetamide
Overview
Description
N-[4-(Acetyloxy)-3-methoxyphenyl]-acetamide, also known as this compound, is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Degradation and Toxicity Studies
Advanced oxidation processes (AOPs) are employed to degrade various compounds, including acetaminophen, a related compound, in aqueous media. Research by Qutob et al. (2022) highlights the degradation pathways, by-products, and biotoxicity of acetaminophen degradation, which indirectly relates to understanding the environmental behavior and potential risks associated with N-[4-(Acetyloxy)-3-methoxyphenyl]-acetamide. The study provides insights into the most reactive sites of the molecule and the environmental threat posed by its by-products.
Adsorptive Elimination from Water
The removal of pharmaceutical pollutants from water is a critical area of environmental protection. Igwegbe et al. (2021) discuss the adsorption techniques for acetaminophen, a structurally related compound, from water. This review sheds light on the adsorptive capabilities and efficiency of various materials, which could be extrapolated to understand the removal processes applicable to this compound.
Pharmacological Metabolism and Toxicity
In a pharmacological context, the metabolism and genetic differences in the metabolism of paracetamol (acetaminophen), as reviewed by Zhao and Pickering (2011), provide a foundation for understanding the metabolic pathways, potential toxicity, and the impact of genetic differences on the metabolism of related compounds like this compound.
Antioxidant and Anti-inflammatory Applications
The therapeutic applications of related compounds in mitigating oxidative stress and inflammation are significant. Samuni et al. (2013) discuss N-acetylcysteine's (NAC) chemistry, which acts as a precursor for glutathione synthesis, highlighting its antioxidant and anti-inflammatory benefits. These mechanisms could be relevant to the study of this compound in contexts where modulation of oxidative stress and inflammation is of interest.
Properties
IUPAC Name |
(4-acetamido-2-methoxyphenyl) acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-7(13)12-9-4-5-10(16-8(2)14)11(6-9)15-3/h4-6H,1-3H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQDQWNJLJOPHHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)OC(=O)C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90434537 |
Source
|
| Record name | 4-Acetamido-2-methoxyphenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
75813-77-3 |
Source
|
| Record name | 4-Acetamido-2-methoxyphenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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